Cas no 890594-29-3 (4-chloro-N-(pyridin-3-yl)-3-(pyrrolidine-1-sulfonyl)benzamide)

• Product Name: 4-chloro-N-(pyridin-3-yl)-3-(pyrrolidine-1-sulfonyl)benzamide
• CAS No: 890594-29-3
• MF: C₁₆H₁₆ClN₃O₃S
• MW: 365.834541320801
• CID: 5439721
• Update Time: 2025-06-08

4-chloro-N-(pyridin-3-yl)-3-(pyrrolidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(pyridin-3-yl)-3-(pyrrolidin-1-ylsulfonyl)benzamide
• 4-chloro-N-(pyridin-3-yl)-3-(pyrrolidine-1-sulfonyl)benzamide

• Inchi： 1S/C16H16ClN3O3S/c17-14-6-5-12(16(21)19-13-4-3-7-18-11-13)10-15(14)24(22,23)20-8-1-2-9-20/h3-7,10-11H,1-2,8-9H2,(H,19,21)
• InChI Key： DRAVKFKWNREJFG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CN=C1)(=O)C1=CC=C(Cl)C(S(N2CCCC2)(=O)=O)=C1

Additional information on 4-chloro-N-(pyridin-3-yl)-3-(pyrrolidine-1-sulfonyl)benzamide

Recent Advances in the Study of 4-chloro-N-(pyridin-3-yl)-3-(pyrrolidine-1-sulfonyl)benzamide (CAS: 890594-29-3)

The compound 4-chloro-N-(pyridin-3-yl)-3-(pyrrolidine-1-sulfonyl)benzamide (CAS: 890594-29-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative has been investigated for its role as a modulator of key biological pathways, particularly in the context of kinase inhibition and cancer therapy. Recent studies have elucidated its molecular interactions, pharmacokinetic properties, and efficacy in preclinical models, positioning it as a promising candidate for further development.

One of the most notable findings in recent research is the compound's selective inhibition of specific kinase targets, such as the fibroblast growth factor receptor (FGFR) family. FGFRs are implicated in various cancers, and their dysregulation is associated with tumor progression and resistance to therapy. In vitro and in vivo studies have demonstrated that 4-chloro-N-(pyridin-3-yl)-3-(pyrrolidine-1-sulfonyl)benzamide exhibits potent inhibitory activity against FGFR1-3, with IC50 values in the nanomolar range. This specificity is attributed to its unique binding mode, which involves interactions with the ATP-binding pocket of the kinase domain.

Further investigations have explored the compound's pharmacokinetic profile, revealing favorable oral bioavailability and metabolic stability. These properties are critical for its potential translation into clinical settings. Additionally, recent work has focused on optimizing the compound's structure-activity relationship (SAR) to enhance its potency and reduce off-target effects. Modifications to the pyrrolidine sulfonyl moiety and the pyridine ring have been explored to improve binding affinity and selectivity.

In preclinical cancer models, 4-chloro-N-(pyridin-3-yl)-3-(pyrrolidine-1-sulfonyl)benzamide has shown promising antitumor activity, particularly in FGFR-driven malignancies. Studies using xenograft models have reported significant tumor growth inhibition and prolonged survival in treated animals. These findings underscore the compound's potential as a targeted therapy for cancers with FGFR alterations, such as urothelial carcinoma and cholangiocarcinoma.

Despite these advancements, challenges remain in the development of this compound. Issues such as potential toxicity, drug resistance, and the need for combination therapies are areas of active research. Recent studies have also begun to explore the compound's utility beyond oncology, including its potential applications in inflammatory and fibrotic diseases, where FGFR signaling plays a role.

In conclusion, 4-chloro-N-(pyridin-3-yl)-3-(pyrrolidine-1-sulfonyl)benzamide (CAS: 890594-29-3) represents a promising therapeutic agent with significant potential in targeted cancer therapy. Ongoing research aims to address the remaining challenges and further elucidate its mechanisms of action, paving the way for future clinical trials and broader therapeutic applications.